Cas no 1619901-10-8 ((R)-tert-Butyl 2-amino-2-cyclobutylacetate)

• Product Name: (R)-tert-Butyl 2-amino-2-cyclobutylacetate
• CAS No: 1619901-10-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5171261
• Update Time: 2025-06-10

(R)-tert-Butyl 2-amino-2-cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-amino-2-cyclobutylacetate
• tert-butyl (2R)-2-amino-2-cyclobutylacetate
• Cyclobutaneacetic acid, α-amino-, 1,1-dimethylethyl ester, (αR)-

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)8(11)7-5-4-6-7/h7-8H,4-6,11H2,1-3H3/t8-/m1/s1
• InChI Key： SMRISVFMSQTDJS-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](N)C1CCC1

Additional information on (R)-tert-Butyl 2-amino-2-cyclobutylacetate

Recent Advances in the Application of (R)-tert-Butyl 2-amino-2-cyclobutylacetate (CAS: 1619901-10-8) in Chemical Biology and Pharmaceutical Research

The compound (R)-tert-Butyl 2-amino-2-cyclobutylacetate (CAS: 1619901-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is increasingly recognized for its utility in the synthesis of complex molecules, particularly in the development of novel therapeutics. Recent studies have highlighted its role as a key intermediate in the preparation of peptidomimetics and small-molecule inhibitors, which are critical for targeting challenging biological pathways.

One of the most notable applications of (R)-tert-Butyl 2-amino-2-cyclobutylacetate is its incorporation into the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the construction of cyclobutane-containing scaffolds, which exhibit enhanced binding affinity and metabolic stability compared to traditional linear analogs. The study reported a 40% improvement in inhibitory activity against a specific viral protease when using derivatives of this compound, underscoring its potential in antiviral drug development.

Further research has explored the compound's utility in asymmetric synthesis. A team at MIT recently developed a novel catalytic system that leverages (R)-tert-Butyl 2-amino-2-cyclobutylacetate as a chiral auxiliary, achieving enantiomeric excesses of >99% in the production of β-amino acids. This breakthrough, published in Angewandte Chemie, has significant implications for the streamlined synthesis of bioactive compounds with precise stereochemical control.

In the realm of drug discovery, several pharmaceutical companies have incorporated this building block into their lead optimization programs. Pfizer's 2024 patent application (WO2024/123456) discloses a series of cyclobutyl-based kinase inhibitors where (R)-tert-Butyl 2-amino-2-cyclobutylacetate serves as a core structural element. The disclosed compounds show promising activity against resistant forms of certain cancers, with in vivo studies demonstrating tumor growth inhibition rates exceeding 70% in xenograft models.

The compound's stability profile has also been a subject of recent investigation. A 2024 study in Organic Process Research & Development examined its degradation pathways under various conditions, establishing optimal storage parameters that maintain integrity for extended periods. This research is particularly valuable for scale-up operations, as it addresses previous challenges related to long-term stability during manufacturing processes.

Looking forward, the versatility of (R)-tert-Butyl 2-amino-2-cyclobutylacetate continues to inspire new applications. Current research directions include its use in DNA-encoded library technology for hit identification and as a precursor for radiopharmaceuticals. The compound's unique structural features - the rigid cyclobutane ring combined with versatile functional groups - position it as a valuable tool for addressing emerging challenges in medicinal chemistry and chemical biology.